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Compound of Interest

Compound Name: R-(+)-Cibenzoline-d4
Cat. No.: B15559506
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of R-(+)-
Cibenzoline-d4, a deuterated analog of the antiarrhythmic agent Cibenzoline. The information
is intended to assist researchers, scientists, and drug development professionals in sourcing
this stable isotope-labeled compound for use in areas such as pharmacokinetic studies,
metabolic profiling, and as an internal standard in analytical assays.

Commercial Availability

The commercial availability of R-(+)-Cibenzoline-d4 is summarized in the table below. While
several suppliers list the product, the level of readily available technical data varies. For
detailed quantitative analysis, direct inquiry with the suppliers is recommended, particularly for
obtaining a Certificate of Analysis (CoA).
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Note: Daicel Pharma Standards explicitly states that their Certificate of Analysis for R-(+)-

Cibenzoline-D4 includes a comprehensive characterization report with data from 1H NMR,

13C NMR, IR, MASS, and HPLC purity analysis.[1] This suggests a high level of quality control

and detailed data availability for researchers. MedChemExpress also indicates the availability

of a data sheet for their product.[3] InvivoChem provides a purity specification for the

corresponding (S)-enantiomer, which may be indicative of the quality of the R-(+)-enantiomer.

[5]

Experimental Protocols

Detailed, specific synthesis protocols for R-(+)-Cibenzoline-d4 are proprietary to the

manufacturers. However, this section outlines the general experimental methodologies crucial

for the quality control and verification of deuterated standards like R-(+)-Cibenzoline-d4.
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These protocols are fundamental for ensuring the identity, purity, and isotopic enrichment of the
compound before its use in experimental assays.

Identity and Structural Confirmation

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR (Proton NMR): To confirm the chemical structure and identify the positions of
deuterium incorporation. The absence or significant reduction of proton signals at specific
chemical shifts, compared to the non-deuterated standard, indicates successful
deuteration.

o 13C NMR (Carbon-13 NMR): To verify the carbon skeleton of the molecule. The carbon
signals may show coupling with deuterium (C-D coupling), providing further evidence of
deuteration.

o 2H NMR (Deuterium NMR): To directly observe the deuterium signals and confirm their
chemical environment, providing definitive proof of the label's location.

e Mass Spectrometry (MS):

o High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass of the
molecule, which will be higher than the non-deuterated compound due to the presence of
deuterium. The measured mass should correspond to the calculated mass of CisH14DaN-2.
This technique also helps to determine the isotopic distribution and calculate the
percentage of the deuterated species.

Purity Determination
o High-Performance Liquid Chromatography (HPLC):

o An isocratic or gradient HPLC method is developed using a suitable stationary phase
(e.g., C18 column) and mobile phase to separate R-(+)-Cibenzoline-d4 from any potential
impurities.

o AUV detector is typically used for quantification. The peak area of the main compound
relative to the total peak area of all components in the chromatogram is used to calculate
the chemical purity.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Isotopic Enrichment Analysis

e Liquid Chromatography-Mass Spectrometry (LC-MS):

o LC-MS is a powerful technique to assess isotopic enrichment. The compound is first
separated by HPLC and then introduced into the mass spectrometer.

o By analyzing the mass spectrum, the relative intensities of the ion corresponding to R-(+)-
Cibenzoline-d4 (M+4) and any ions corresponding to lesser deuterated species (M+3,
M+2, M+1) or the unlabeled compound (M) can be determined. This allows for the

calculation of the percentage of the d4-labeled species.

Visualizations

The following diagrams illustrate key conceptual workflows relevant to the sourcing and
verification of R-(+)-Cibenzoline-d4.

Sourcing R-(+)-Cibenzoline-d4
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Figure 1: Workflow for Sourcing R-(+)-Cibenzoline-d4

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body-img#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/product/b15559506/docs?utm_src=pdf-body#technical-guide-to-r-cibenzoline-d4-commercial-availability-and-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Quality Control of Deuterated Standard

Received Standard

Structural Verification

Purity Analysis

Isotopic Enrichment

Analytical Methods
w NMR (1H, 13C, 2H) Mass Spectrometry (HRMS)

Qualified_Standard

Click to download full resolution via product page

Figure 2: Quality Control Workflow for a Deuterated Standard

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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commercial-availability-and-methodologies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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